Cas no 2229457-67-2 (3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine)

3-(5-Methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine is a pyridine derivative featuring a methoxy substituent at the 5-position and a dimethylpropan-1-amine side chain. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for potential applications as a building block in drug discovery or as an intermediate in synthetic chemistry. The dimethylpropan-1-amine moiety enhances its reactivity, while the methoxypyridine group contributes to its stability and solubility in organic solvents. Its well-defined molecular structure facilitates precise modifications, making it a valuable candidate for further derivatization in medicinal chemistry and material science applications.
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine structure
2229457-67-2 structure
Product Name:3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine
CAS No:2229457-67-2
MF:C11H18N2O
MW:194.273422718048
CID:5805502
PubChem ID:165704538
Update Time:2025-06-11

3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine
    • 2229457-67-2
    • EN300-1814215
    • Inchi: 1S/C11H18N2O/c1-11(2,8-12)6-9-4-5-10(14-3)7-13-9/h4-5,7H,6,8,12H2,1-3H3
    • InChI Key: GVEFCWLWMVADAK-UHFFFAOYSA-N
    • SMILES: O(C)C1=CN=C(C=C1)CC(C)(C)CN

Computed Properties

  • Exact Mass: 194.141913202g/mol
  • Monoisotopic Mass: 194.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 48.1Ų

3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1814215-0.05g
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine
2229457-67-2
0.05g
$888.0 2023-09-19
Enamine
EN300-1814215-0.1g
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine
2229457-67-2
0.1g
$930.0 2023-09-19
Enamine
EN300-1814215-0.25g
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine
2229457-67-2
0.25g
$972.0 2023-09-19
Enamine
EN300-1814215-0.5g
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine
2229457-67-2
0.5g
$1014.0 2023-09-19
Enamine
EN300-1814215-1.0g
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine
2229457-67-2
1g
$1357.0 2023-06-01
Enamine
EN300-1814215-2.5g
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine
2229457-67-2
2.5g
$2071.0 2023-09-19
Enamine
EN300-1814215-5.0g
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine
2229457-67-2
5g
$3935.0 2023-06-01
Enamine
EN300-1814215-10.0g
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine
2229457-67-2
10g
$5837.0 2023-06-01
Enamine
EN300-1814215-1g
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine
2229457-67-2
1g
$1057.0 2023-09-19
Enamine
EN300-1814215-5g
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine
2229457-67-2
5g
$3065.0 2023-09-19

Additional information on 3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine

Recent Advances in the Study of 3-(5-Methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine (CAS: 2229457-67-2)

The compound 3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine (CAS: 2229457-67-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of 3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine as a potential modulator of neurotransmitter systems. Preliminary findings suggest that this compound may interact with specific receptors in the central nervous system, influencing pathways related to mood regulation and cognitive function. These insights have sparked interest in its potential use for treating neurological and psychiatric disorders, although further validation is required to confirm these effects in vivo.

In addition to its neurological applications, recent studies have investigated the compound's role in metabolic regulation. Researchers have identified potential interactions with enzymes involved in lipid metabolism, suggesting a possible avenue for addressing metabolic disorders such as obesity and diabetes. The compound's ability to modulate these pathways highlights its versatility and broad therapeutic potential.

Another significant development is the optimization of synthetic routes for 3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine. Advances in chemical synthesis have enabled more efficient production of this compound, facilitating further research and potential scale-up for clinical trials. These improvements in synthesis not only enhance the accessibility of the compound but also ensure higher purity and yield, which are critical for pharmaceutical applications.

Despite these promising findings, challenges remain in the development of 3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine as a therapeutic agent. Issues such as bioavailability, pharmacokinetics, and potential side effects need to be thoroughly investigated. Ongoing research aims to address these challenges through structural modifications and formulation strategies, paving the way for future clinical applications.

In conclusion, 3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine represents a compelling area of research in chemical biology and pharmaceutical science. Its diverse pharmacological properties and potential therapeutic applications make it a molecule of significant interest. Continued research efforts will be essential to fully unlock its potential and translate these findings into clinical benefits.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk